Cas no 1170012-35-7 (N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide)
N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide
- AKOS024510911
- VU0645075-1
- 1170012-35-7
- N-(4-chlorophenyl)-3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
- N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide
- F5492-0015
- N-(4-chlorophenyl)-3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide
-
- Inchi: 1S/C21H20ClFN4O2/c22-16-5-9-18(10-6-16)24-21(28)27-11-1-2-15(13-27)20-26-25-19(29-20)12-14-3-7-17(23)8-4-14/h3-10,15H,1-2,11-13H2,(H,24,28)
- InChI Key: SXHNADDDWNRSOR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC(N1CCCC(C2=NN=C(CC3C=CC(=CC=3)F)O2)C1)=O
Computed Properties
- Exact Mass: 414.126
- Monoisotopic Mass: 414.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.3A^2
- XLogP3: 3.9
N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5492-0015-2μmol |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-5μmol |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-10μmol |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-20μmol |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-1mg |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-2mg |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-3mg |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-4mg |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-5mg |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5492-0015-10mg |
N-(4-chlorophenyl)-3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide |
1170012-35-7 | 10mg |
$79.0 | 2023-09-10 |
N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide
Introduction to N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide and Its Significance in Modern Chemical Biology
N-(4-chlorophenyl)-3-{5-(4-fluorophenylmethyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide
The compound with the CAS number 1170012-35-7 represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its piperidine core and oxadiazole moiety, has garnered significant attention due to its potential therapeutic applications. The presence of both 4-chlorophenyl and 4-fluorophenyl substituents introduces unique electronic and steric properties that make this compound a promising candidate for further investigation.
In recent years, the development of novel scaffolds for drug discovery has been a cornerstone in medicinal chemistry. The piperidine ring, known for its ability to enhance bioavailability and metabolic stability, is a frequently employed motif in the design of biologically active compounds. When combined with the 1,3,4-oxadiazole ring, which exhibits notable pharmacological activity across various disease targets, the resulting molecule presents a compelling case for exploration.
The significance of this compound is further underscored by its potential interactions with biological targets. The 4-chlorophenyl group can influence electron distribution, affecting the compound's binding affinity to proteins, while the 4-fluorophenylmethyl substituent may contribute to its solubility and metabolic profile. These features are critical in determining the compound's efficacy and safety in preclinical and clinical settings.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how N-(4-chlorophenyl)-3-{5-(4-fluorophenylmethyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide) interacts with biological targets. These studies have revealed that the compound exhibits promising binding affinities for several enzymes and receptors implicated in neurological disorders.
The oxadiazole moiety is particularly noteworthy due to its broad spectrum of biological activities. Studies have shown that oxadiazole derivatives can modulate various signaling pathways, making them attractive candidates for therapeutic intervention. The incorporation of a methyl group at the 5-position further enhances the compound's pharmacological profile by increasing its lipophilicity and improving membrane permeability.
In light of these findings, N-(4-chlorophenyl)-3-{5-(4-fluorophenylmethyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide) represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in the development of next-generation pharmaceuticals.
The future directions for this compound include further optimization to enhance its pharmacokinetic properties and minimize potential side effects. By employing structure-based drug design principles, researchers can refine the molecule's scaffold to improve its selectivity and efficacy. Additionally, exploring synthetic routes that enhance scalability will be crucial for transitioning this compound from laboratory research to clinical application.
In conclusion, N-(4-chlorophenyl)-3-{5-(4-fluorophenylmethyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide) exemplifies the innovative spirit driving modern chemical biology. Its complex architecture and promising biological activity position it as a key player in the quest for novel therapeutics. As research progresses, this compound is poised to make substantial contributions to our understanding of disease mechanisms and the development of effective treatments.
1170012-35-7 (N-(4-chlorophenyl)-3-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}piperidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)